Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H26N2O3/c1-6-12(18)16-11-15(5)7-9-17(10-8-15)13(19)20-14(2,3)4/h6H,1,7-11H2,2-5H3,(H,16,18)
• InChI Key: MLDAZLXKYLEVIE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)OC(C)(C)C)CNC(=O)C=C
• Molecular Formula: C15H26N2O3
• Molecular Weight: 282.38 g/mol

Description

Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and organic synthesis.

Scientific Research Applications

Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Moreover, this compound has also been found to possess antimicrobial and antifungal properties.

Mechanism of Action

The exact mechanism of action of tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, it has been reported to inhibit the activity of certain enzymes involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
Tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate has been found to exhibit low toxicity and high selectivity towards cancer cells. It has also been reported to induce cell cycle arrest and inhibit angiogenesis, which is the process of new blood vessel formation required for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate in lab experiments is its high potency and selectivity towards cancer cells. Moreover, it exhibits low toxicity and has been found to be stable under various conditions. However, one of the limitations of using this compound is its high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for the research on tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate. One of the areas of focus is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to elucidate the exact mechanism of action and to explore its potential applications in other fields, such as agriculture and material sciences. Furthermore, the development of novel derivatives of this compound with improved pharmacological properties is also an area of interest for future research.

Synthesis Methods

The synthesis of tert-butyl 4-methyl-4-[(prop-2-enoylamino)methyl]piperidine-1-carboxylate involves the reaction of tert-butyl 4-methylpiperidine-1-carboxylate with acryloyl chloride in the presence of triethylamine. The reaction takes place at room temperature and yields the desired product in good yield.